1-[(2,5-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-(2,5-dimethylphenoxy)ethanone;hydrochloride
• InChI: InChI=1S/C27H30N2O2.ClH/c1-21-13-14-22(2)25(19-21)31-20-26(30)28-15-17-29(18-16-28)27(23-9-5-3-6-10-23)24-11-7-4-8-12-24;/h3-14,19,27H,15-18,20H2,1-2H3;1H
• InChI Key: UBYJEJUNSLHFIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C27H31ClN2O2
• Molecular Weight: 451.0 g/mol

Description

1-[(2,5-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride, also known as DPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPMP is a piperazine derivative that has been synthesized as a potential antipsychotic agent.

Mechanism of Action

The exact mechanism of action of 1-[(2,5-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride is not fully understood. However, it is believed that this compound works by blocking dopamine receptors in the brain, which are responsible for regulating mood and behavior. By blocking these receptors, this compound can help to reduce symptoms of psychosis, such as hallucinations and delusions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, which can help to reduce symptoms of psychosis. This compound has also been shown to increase the activity of the neurotransmitter GABA, which can help to reduce anxiety and improve mood.

Advantages and Limitations for Lab Experiments

1-[(2,5-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. This compound has also been shown to have low toxicity, making it a safe choice for use in animal studies.
However, there are also some limitations to using this compound in lab experiments. One limitation is that it has a relatively short half-life, which means that it may need to be administered frequently in order to maintain therapeutic levels in the body. Additionally, this compound may not be effective for all patients, and its efficacy may vary depending on the type and severity of the psychiatric disorder being treated.

Future Directions

There are several potential future directions for research on 1-[(2,5-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride. One area of interest is the development of more effective and targeted antipsychotic drugs based on the structure of this compound. Another area of interest is the investigation of the long-term effects of this compound on the brain and body, particularly with regard to its potential for causing neurotoxicity or other adverse effects.
Conclusion:
In conclusion, this compound is a promising compound that has the potential to be used as an effective antipsychotic drug for the treatment of various psychiatric disorders. Although more research is needed to fully understand its mechanism of action and potential side effects, this compound represents a promising avenue for the development of new and improved antipsychotic drugs.

Scientific Research Applications

1-[(2,5-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine hydrochloride has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric disorders, including schizophrenia and bipolar disorder. This compound has been shown to have antipsychotic effects similar to those of traditional antipsychotic drugs, such as haloperidol, but with fewer side effects.